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Compound of Interest

Compound Name: 2-Chloroadenine

Cat. No.: B193299

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 2-Chloroadenine. Adherence to these procedures is
essential for minimizing risk and ensuring a safe laboratory environment.

Physicochemical and Hazard Information

2-Chloroadenine is a white to off-white crystalline powder.[1] It is classified as harmful if
swallowed (Acute toxicity - Oral, Category 4).[1][2][3][4] While comprehensive carcinogenicity
studies are limited, its structural similarity to known mutagenic nucleobase analogs warrants
cautious handling as a potential genotoxic agent.
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Property Value Source(s)
Molecular Formula CsH4CINs
Molecular Weight 169.57 g/mol
Appearance White to off-white crystalline
powder
Melting Point >300°C
Solubility Sparingly soluble in water
Storage Temperature -20°C
Hazard Statements H302: Harmful if swallowed

P264, P270, P301+P312,

Precautionary Statements
P330, P501

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,
ingestion, or skin and eye contact. Engineering controls, such as a chemical fume hood, should
be the primary line of defense, supplemented by the equipment detailed below.
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Protection Area

Equipment

Specifications & Rationale

Use chemical splash goggles
that meet EN166 or ANSI
Z87.1 standards. A face shield

Eyes/Face Safety Goggles & Face Shield
should be worn over goggles
when there is a risk of
splashing or dust generation.
A long-sleeved lab coat, fully
buttoned, is required. Ensure it

Skin/Body Chemical-Resistant Lab Coat is made from a material
appropriate for handling
chlorinated compounds.
Nitrile or neoprene gloves are
recommended. Double-gloving
is advised. Check the

Hands Chemical-Resistant Gloves manufacturer's chemical

resistance guide for
compatibility. Discard gloves
immediately if contamination is

suspected.

Respiratory

NIOSH-Approved Respirator

Required if handling the solid
outside of a fume hood or if
dust generation is likely. A
minimum of an N95-rated
respirator should be used.
Ensure proper fit testing and

training.

Operational Plans: Handling and Storage

Handling:

o Preparation: Before handling the compound, gather all necessary equipment, including

spatulas, weigh paper/boats, glassware, solvents, and waste containers.
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Verify Safety Equipment: Ensure an eyewash station and safety shower are accessible and
unobstructed.

Don PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

Weighing: Carefully weigh the desired amount of the compound on weigh paper or in a
weigh boat inside a chemical fume hood to minimize dust generation and accumulation.

Dissolving: If dissolving the compound, add the solvent slowly to the solid to prevent
splashing.

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat,
drink, or smoke in the handling area.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by face shield/goggles, lab coat, and respirator (if used).

Storage:

Store in a tightly-closed container.
Keep in a dry, cool, and well-ventilated place.
Protect from moisture and light.

Store away from incompatible substances such as strong oxidizing agents.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. All waste generated from handling 2-Chloroadenine must be treated as

hazardous chemical waste.

Solid Waste:

Includes: Unused compound, contaminated weigh boats, gloves, and other disposable
materials.
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e Procedure:
o Collect in a dedicated, sealed, and chemically-resistant container.
o Label as "HAZARDOUS WASTE: Chlorinated Organic Solid" with the full chemical name.

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Liquid Waste:

e Includes: Solutions containing 2-Chloroadenine and contaminated solvents.

e Procedure:

o Collect in a sealed, chemically-resistant container. Do not mix with other waste streams.

o Label as "HAZARDOUS WASTE: Chlorinated Organic Liquid" and list all chemical

constituents with their approximate percentages.

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EHS) department.

Emergency Procedures: Spill and Exposure

Spill Response Workflow
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Initial Actions

Alert others in the area

:

Evacuate immediate area if necessary

Assesv'sment

Assess the spill size and risk

W?
No Yes
Response A%ions

Major Spill Procedure

e Sjell Prosed e (Contact EHS/Emergency Response)

;

Don appropriate PPE

:

Contain the spill with absorbent material

:

Clean up spill using appropriate tools

:

Decontaminate the area

:

Dispose of waste as hazardous

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chloroadenine spill.
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First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

o Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation persists.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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